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Compound of Interest

Compound Name: Phenyl-d5 isocyanate

Cat. No.: B1357203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Phenyl-d5 isocyanate, a

crucial reagent for derivatization in analytical chemistry, particularly in mass spectrometry-

based applications. This document outlines its commercial availability, key quantitative

specifications, and a detailed experimental protocol for its use in laboratory settings.

Commercial Suppliers and Quantitative Data
Phenyl-d5 isocyanate is a deuterated analog of phenyl isocyanate, widely used as a

derivatization agent to enhance the analytical detection of compounds containing primary and

secondary amine functional groups. Several commercial suppliers offer this reagent for

laboratory use. The following table summarizes the key quantitative data for Phenyl-d5
isocyanate available from prominent suppliers.
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Supplier
Product
Name

CAS
Number

Molecular
Weight (
g/mol )

Chemical
Purity

Isotopic
Purity
(atom % D)

Sigma-

Aldrich

Phenyl-d5

isocyanate
83286-56-0 124.15 ≥98%

98 atom %

D[1]

Cambridge

Isotope

Laboratories,

Inc.

Phenyl

isocyanate

(phenyl-D₅,

98%)

83286-56-0 124.15 98%[2] Not specified

Clearsynth

Phenyl

Isocyanate-

d5

83286-56-0 124.15 Not specified
Not

specified[1]

Santa Cruz

Biotechnolog

y

Phenyl-d5

isocyanate
83286-56-0 124.15 Not specified Not specified

Eurisotop

PHENYL

ISOCYANAT

E (PHENYL-

D5, 98%)

83286-56-0 124.15 98%[3] Not specified

Core Applications in Research and Development
Phenyl-d5 isocyanate serves as a valuable tool in various research and development areas,

primarily due to its ability to introduce a stable isotope label onto analytes. This labeling

facilitates accurate quantification and identification using mass spectrometry.

Key applications include:

Proteomics and Peptide Quantification: Derivatization of the N-terminus of peptides with

Phenyl-d5 isocyanate allows for the relative and absolute quantification of proteins and

peptides in complex biological samples.

Metabolomics: It is used for the analysis of amine-containing metabolites. Derivatization

enhances their chromatographic separation and mass spectrometric detection.[4][5][6]
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Drug Development: In the synthesis of labeled internal standards for pharmacokinetic and

drug metabolism studies.

Organic Synthesis: As a deuterated building block in the synthesis of complex molecules for

various research purposes.

Experimental Protocol: Derivatization of Primary
and Secondary Amines for LC-MS Analysis
This protocol provides a general procedure for the derivatization of analytes containing primary

or secondary amine groups with Phenyl-d5 isocyanate for subsequent analysis by liquid

chromatography-mass spectrometry (LC-MS). This method is adapted from established

protocols for similar derivatizing agents like phenyl isothiocyanate (PITC).[4][5][6]

Materials:

Phenyl-d5 isocyanate

Analyte solution (e.g., peptide digest, metabolite extract)

Derivatization buffer: A freshly prepared solution of 5% (v/v) pyridine in a suitable organic

solvent like acetonitrile or a mixture of acetonitrile and water.

Quenching solution: A solution to consume excess Phenyl-d5 isocyanate, such as a

solution of a primary amine (e.g., butylamine) or hydroxylamine.

LC-MS grade solvents (e.g., acetonitrile, water, formic acid)

Procedure:

Sample Preparation:

Ensure the sample is free of interfering substances. Solid-phase extraction (SPE) or other

cleanup methods may be necessary.

The sample should be dissolved in a compatible solvent. If the sample is aqueous, it may

need to be dried and reconstituted in the derivatization buffer.
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Derivatization Reaction:

To your analyte solution, add an excess of Phenyl-d5 isocyanate solution (e.g., 10-20 µL

of a 5 mg/mL solution in acetonitrile). The exact amount should be optimized based on the

concentration of the analyte.

Add the derivatization buffer to the reaction mixture.

Vortex the mixture gently to ensure homogeneity.

Incubate the reaction at a controlled temperature (e.g., room temperature or slightly

elevated, 37-50°C) for a specific duration (e.g., 30-60 minutes). The optimal temperature

and time should be determined empirically for each analyte.

Quenching the Reaction:

After the incubation period, add the quenching solution to the reaction mixture to consume

any unreacted Phenyl-d5 isocyanate.

Allow the quenching reaction to proceed for a short period (e.g., 10-15 minutes) at room

temperature.

Sample Dilution and Analysis:

Dilute the derivatized sample with an appropriate solvent (e.g., the initial mobile phase of

your LC method) to a suitable concentration for LC-MS analysis.

Inject the diluted sample into the LC-MS system.

LC-MS Parameters (Example):

Column: A reversed-phase C18 column is typically suitable for separating the derivatized

analytes.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.
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Gradient: A suitable gradient from low to high organic content (Mobile Phase B) should be

developed to achieve optimal separation.

Mass Spectrometry: Use a mass spectrometer in a suitable ionization mode (e.g.,

electrospray ionization - ESI) and detection mode (e.g., selected ion monitoring - SIM, or

tandem mass spectrometry - MS/MS) to detect and quantify the derivatized analytes. The

specific mass transitions for the derivatized analytes will need to be determined.

Visualizing the Workflow and Applications
To better illustrate the experimental process and the utility of Phenyl-d5 isocyanate, the

following diagrams are provided.

Sample Preparation
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Click to download full resolution via product page

Caption: Experimental workflow for amine derivatization using Phenyl-d5 isocyanate.
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Caption: Applications and benefits of Phenyl-d5 isocyanate in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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